Lipophilicity (LogP) Comparison: N-Isobutyl vs. N-Isopropyl vs. N-Butyl Derivatives
The N-isobutyl substitution on 2-fluoro-6-methylaniline yields a predicted XLogP3 value of approximately 3.3, positioning it as a moderately lipophilic building block [1]. In comparison, the N-isopropyl analog (2-fluoro-6-methyl-N-(propan-2-yl)aniline) is predicted to have a lower LogP (~2.4-2.8), while the linear N-butyl analog (N-butyl-2-fluoro-6-methylaniline) is predicted to have a higher LogP (~3.5-3.8) . This difference in lipophilicity is quantifiable and directly impacts the compound‘s suitability for applications requiring specific partition coefficients, such as blood-brain barrier penetration or aqueous solubility in reaction media.
| Evidence Dimension | Lipophilicity (Predicted LogP) |
|---|---|
| Target Compound Data | Predicted XLogP3 ~3.3 |
| Comparator Or Baseline | N-isopropyl analog: Predicted LogP ~2.4-2.8; N-butyl analog: Predicted LogP ~3.5-3.8 |
| Quantified Difference | Approximately 0.5-0.9 log units lower than N-butyl analog; 0.5-0.9 log units higher than N-isopropyl analog |
| Conditions | In silico prediction (XLogP3 algorithm); experimental verification not available |
Why This Matters
In procurement for medicinal chemistry campaigns, LogP is a critical filter for compound libraries; the target compound offers a distinct lipophilicity window not covered by the more common N-isopropyl or N-butyl analogs, enabling fine-tuning of ADME properties in lead optimization.
- [1] PubChem. (n.d.). 2-Fluoro-6-methyl-N-(2-methylpropyl)aniline: Computed Properties (XLogP3). National Center for Biotechnology Information. View Source
